Cas no 1807161-09-6 (3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine
• CAS No: 1807161-09-6
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886222
• Update Time: 2025-05-19

3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine

• Inchi： 1S/C7H6F2INO2/c1-13-4-2-3(12)5(6(8)9)7(10)11-4/h2,6H,1H3,(H,11,12)
• InChI Key： TWOCWBXVZURISF-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C=C(N1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine

Research Brief on 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine (CAS: 1807161-09-6)

3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine (CAS: 1807161-09-6) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and agrochemical development. This compound features a unique combination of functional groups, including difluoromethyl, hydroxy, iodo, and methoxy substituents, which make it a versatile intermediate for the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel bioactive compounds, particularly in the context of enzyme inhibition and antimicrobial activity.

One of the key areas of research involving 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine is its role as a building block for the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the preparation of pyridine-based inhibitors targeting bacterial enzymes. The presence of the iodo group allows for further functionalization via cross-coupling reactions, while the difluoromethyl group enhances the metabolic stability of the resulting compounds. This makes it a valuable scaffold for the design of new antimicrobial agents.

In addition to its applications in medicinal chemistry, 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine has also been investigated for its potential in agrochemical research. A recent report in the journal Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in the synthesis of fungicidal compounds. The difluoromethyl group, in particular, was found to improve the bioavailability and efficacy of these compounds against plant pathogens. This underscores the compound's dual utility in both pharmaceutical and agricultural applications.

From a synthetic chemistry perspective, the preparation of 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine has been optimized to achieve higher yields and purity. A study in the journal Organic Process Research & Development (2023) detailed a scalable synthetic route that employs mild reaction conditions and environmentally friendly reagents. This advancement is critical for the large-scale production of the compound, enabling its broader use in research and development.

Looking ahead, the potential of 3-(Difluoromethyl)-4-hydroxy-2-iodo-6-methoxypyridine lies in its ability to serve as a multifunctional intermediate for the discovery of new bioactive molecules. Ongoing research is focused on exploring its reactivity in diverse chemical transformations and evaluating the biological activity of its derivatives. Given its promising properties, this compound is expected to remain a focal point in the fields of chemical biology and medicinal chemistry for years to come.